Cas no 126737-42-6 (Acetylsventenic acid)

• Product Name: Acetylsventenic acid
• CAS No: 126737-42-6
• Molecular Formula: C₂₂H₃₂O₄
• Molecular Weight: 360.48700
• CID: 837771
• PubChem ID: 102004542

Acetylsventenic acid Properties

Names and Identifiers

• Acetylsventenic acid
• 4,4,5,5-Tetramethyl-2-(2-methyl-1-propen-1-yl)-1,3,2-dioxaborolan e
• 6-(3-dimethylaminopropionyl)forskolin
• AC1L9FKS
• SureCN219972
• UNII-1196KQZ976
• (4beta,7beta)-7-(Acetyloxy)-kaur-16-en-18-oic acid
• 126737-42-6

• InChIKey： LWXHOCHDERDUID-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H19BO2/c1-8(2)7-11-12-9(3,4)10(5,6)13-11/h7H,1-6H3
• SMILES： B1(OC(C(O1)(C)C)(C)C)C=C(C)C

Computed Properties

• Exact Mass: 360.23000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 360.23005950g/mol
• Heavy Atom Count: 26
• Complexity: 669
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 4.58170
• PSA: 63.60000
• Boiling Point: 180.0±23.0 °C at 760 mmHg
• Vapor Pressure: 1.2±0.3 mmHg at 25°C
• Flash Point: 62.7±22.6 °C
• Color/Form: Powder
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids